3-methyl-2-[(2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-methyl-2-(2-phenylethylsulfanyl)thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C15H14N2OS2/c1-17-14(18)13-12(8-10-19-13)16-15(17)20-9-7-11-5-3-2-4-6-11/h2-6,8,10H,7,9H2,1H3
• InChI Key: HWQKQEGHHJRDRN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C=CS2)N=C1SCCC3=CC=CC=C3
• Molecular Formula: C15H14N2OS2
• Molecular Weight: 302.4 g/mol

Description

Thieno[3,2-d]pyrimidin-4-one is a class of chemical compounds that have shown diverse biological activities. They are characterized by a thieno[3,2-d]pyrimidin-4-one core structure, which can be functionalized with various substituents to modulate their properties and biological activities.

Synthesis Analysis

The most common synthetic methods of thieno[3,2-d]pyrimidin-4-ones involve cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal.

Scientific Research Applications

Antitumor Activity

3-Methyl-2-[(2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one is a derivative of thieno[3,2-d]pyrimidine, which has shown promising antitumor activities. Research indicates that derivatives of thieno[3,2-d]pyrimidine exhibit potent anticancer activity on various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) (Hafez & El-Gazzar, 2017).

Antimicrobial and Anti-Inflammatory Properties

Thieno[3,2-d]pyrimidine derivatives have also been studied for their antimicrobial and anti-inflammatory properties. These compounds have demonstrated remarkable activity against various fungi and bacteria, as well as inflammation (Tolba et al., 2018).

Antioxidant Activity

Compounds derived from thieno[3,2-d]pyrimidine, such as 3-methyl-2-[(2-phenylethyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one, have been synthesized and evaluated for their antioxidant activity. Some of these compounds have shown significant radical scavenging ability, suggesting potential antioxidant properties (Kotaiah et al., 2012).

Synthesis and Chemical Properties

In terms of chemical synthesis, there have been advances in the methods of synthesizing thieno[3,2-d]pyrimidin-4(3H)-ones, which include 3-methyl-2-[(2-phenylethyl)sulfanyl] variants. These methods focus on green chemistry approaches, enhancing the step economy and reducing environmental impact (Shi et al., 2018).

Mechanism of Action

The mechanism of action of thieno[3,2-d]pyrimidin-4-ones would depend on their specific biological target. For example, some thieno[3,2-d]pyrimidin-4-ones have been reported to inhibit Mycobacterium tuberculosis bd oxidase.